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Introduction

Promethium-145 (Pm-145) is a radioisotope with significant potential for use in long-life
nuclear batteries, also known as radioisotope power sources. These devices convert the
energy from radioactive decay directly into electricity. While Promethium-147 (Pm-147) has
been more commonly utilized in historical applications, the longer half-life of Pm-145 presents a
compelling advantage for applications requiring sustained power over extended periods with
minimal to no maintenance. This document provides detailed application notes, experimental
protocols, and comparative data on the use of Promethium-145 in betavoltaic nuclear
batteries.

Application Notes

Promethium-145 is the most stable isotope of promethium, boasting a half-life of 17.7 years.[1]
[2][3] It decays primarily through electron capture to Neodymium-145, a stable isotope.[1][2]
This decay process releases a cascade of Auger electrons and X-rays, which can be
harnessed to generate electrical power in a betavoltaic device.

The primary application of Promethium-145 lies in low-power, long-endurance devices where
battery replacement is impractical or impossible. Potential applications include:
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e Implantable Medical Devices: Powering devices such as pacemakers, neurostimulators, and
implantable drug delivery pumps where longevity and reliability are critical.[4][5] The
consistent power output of a Pm-145 battery over nearly two decades could significantly
reduce the need for repeated surgeries to replace conventional batteries.

e Remote Sensors and Environmental Monitoring: Providing continuous power to sensors in
remote or harsh environments, such as deep-sea monitoring stations, polar research
equipment, and unattended ground sensors for security and environmental surveillance.

e Space Applications: Powering low-power electronics on long-duration space missions,
including satellites, deep-space probes, and rovers, where solar power may be intermittent
or unavailable.[5]

e Microelectronics and MEMS: Serving as an integrated power source for
microelectromechanical systems (MEMS) and other low-power microelectronic devices,
enabling autonomous operation for the device's entire lifespan.[6]

The primary advantage of Promethium-145 over the more commonly used Promethium-147 is
its significantly longer half-life (17.7 years for Pm-145 versus 2.62 years for Pm-147).[1][5] This
extended lifespan translates to a more stable and prolonged power output, making it ideal for
applications requiring operational lifetimes exceeding a decade. However, the practical
application of Pm-145 has been limited compared to Pm-147, which is a pure beta emitter and
has been more readily available as a fission product.[1][5]

Quantitative Data

The following tables summarize the key properties of Promethium-145 and compare them with
Promethium-147 for application in nuclear batteries.

Table 1: Nuclear Properties of Promethium-145 and Promethium-147
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Property Promethium-145 Promethium-147
Half-life 17.7 years[1][2][3] 2.62 years[5]
Decay Mode Electron Capture (>99%)[7] Beta Minus (37)[8]

Primary Decay Product

Neodymium-145 (Stable)[1][2]

Samarium-147 (Stable)

Mean Electron Energy

Not directly applicable (emits

Auger electrons and X-rays)

~62 keV[4]

Specific Activity

~940 Cilg[2]

Varies with purity

Power Density

Theoretically lower than Pm-

147 due to lower decay energy

Higher than Pm-145

Table 2: Comparison of Potential Betavoltaic Performance

Parameter

Promethium-145 based
Betavoltaic

Promethium-147 based
Betavoltaic

Projected Operational Lifetime

> 15 years

3 - 5years[2]

Power Output Stability

High, due to long half-life

Moderate, noticeable decay

over operational life

Shielding Requirements

Requires shielding against X-

rays

Requires shielding for beta
particles and Bremsstrahlung

radiation

Semiconductor Material
Suitability

Wide bandgap semiconductors
(e.g., SiC, Diamond)

Wide bandgap semiconductors
(e.g., SiC, Diamond)[9][10]

Theoretical Efficiency

Dependent on semiconductor

and device design

Estimated up to 21% (direct
charge)[8]

Experimental Protocols

The following protocols outline the key experimental steps for the fabrication and

characterization of a Promethium-145 based betavoltaic nuclear battery. These are
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generalized procedures and may require optimization based on specific materials and
equipment.

Protocol 1: Promethium-145 Source Preparation

e Procurement and Handling:

o Obtain Promethium-145 from a certified supplier, typically in the form of promethium(lIl)
oxide (Pm203) or promethium(lll) chloride (PmClIs).

o All handling must be conducted in a shielded glovebox or hot cell facility with appropriate
radiation safety protocols in place.

e Source Deposition (Thin Film Method):

o Substrate Preparation: Prepare a suitable substrate, such as a thin sheet of titanium or
silicon, by cleaning it ultrasonically in acetone, isopropanol, and deionized water.

o Electrospraying/Electrodeposition: Dissolve the promethium compound in a suitable
solvent. Use an electrospraying or electrodeposition technique to deposit a thin, uniform
layer of the Promethium-145 compound onto the substrate.

o Annealing: Anneal the deposited layer under a controlled atmosphere to convert the
compound to a stable form (e.g., oxide) and to ensure good adhesion to the substrate.

o Activity Measurement: Characterize the activity of the prepared source using a calibrated
radiation detector.

Protocol 2: Semiconductor p-n Junction Fabrication

o Substrate Selection: Choose a wide bandgap semiconductor wafer, such as 4H-SiC or
diamond, for its radiation hardness and high energy conversion efficiency.[9][10]

» Doping:

o Create a p-n junction within the semiconductor wafer using ion implantation or epitaxial
growth techniques.
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o For a 4H-SiC wafer, p-type doping can be achieved with aluminum (Al) and n-type doping
with nitrogen (N).

e Contact Formation:

o Deposit metal contacts on the p-type and n-type regions of the wafer using techniques like
sputtering or electron-beam evaporation.

o Common contact materials for 4H-SiC include nickel/titanium for the n-type and
aluminum/titanium for the p-type.

o Anneal the contacts to ensure ohmic behavior.

» Device Isolation: If multiple devices are fabricated on a single wafer, use etching techniques
to isolate individual p-n junction cells.

Protocol 3: Betavoltaic Cell Assembly and
Characterization

e Assembly:

o In a shielded environment, carefully place the prepared Promethium-145 source in close
proximity to the fabricated semiconductor p-n junction. A common configuration is a planar
"sandwich" structure.

o Ensure a vacuum or an inert gas atmosphere between the source and the semiconductor
to prevent energy loss of the emitted radiation.

o Encapsulate the entire assembly in a hermetically sealed package, which also serves as a
primary radiation shield.

e Electrical Characterization:

o Connect the electrical contacts of the betavoltaic cell to a precision source meter or a
semiconductor parameter analyzer.

o Measure the current-voltage (I-V) characteristics of the device in the dark to determine the
open-circuit voltage (Voc), short-circuit current (Isc), fill factor (FF), and maximum power
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output (Pmax).

e Performance Evaluation:

o Calculate the energy conversion efficiency of the battery by dividing the maximum
electrical power output by the total power emitted by the radioactive source.

o Conduct long-term stability tests to monitor the degradation of the battery's performance
over time.

Visualizations
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Fig. 1: Experimental workflow for Pm-145 nuclear battery fabrication.
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Fig. 2: Energy conversion pathway in a Pm-145 betavoltaic cell.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1200467?utm_src=pdf-custom-synthesis
https://www.ans.org/pubs/journals/nse/article-57434/
https://www.ans.org/pubs/journals/nse/article-57434/
https://pubchem.ncbi.nlm.nih.gov/element/Promethium
https://periodic-table.com/promethium/
https://periodic-table.com/promethium/
https://www.researchgate.net/profile/Mark-Prelas/publication/262341758_A_review_of_nuclear_batteries/links/5b071ebba6fdcc8c2529082b/A-review-of-nuclear-batteries.pdf
https://www.kns.org/files/pre_paper/15/468%EC%A0%95%ED%98%84%EA%B7%9C.pdf
https://str.llnl.gov/sites/str/files/2024-04/03.22.4.pdf
https://www.chemlin.org/isotope/promethium-145
https://mirdsoft.org/products/MIRDspecs/MIRDspecs_HTMLs/Pm-147.htm
https://research-repository.griffith.edu.au/bitstreams/187a3940-50b8-56fe-84ab-1c6096018f66/download
https://www.chemlin.org/isotope/promethium-147
https://www.benchchem.com/product/b1200467#potential-uses-of-promethium-145-in-nuclear-batteries
https://www.benchchem.com/product/b1200467#potential-uses-of-promethium-145-in-nuclear-batteries
https://www.benchchem.com/product/b1200467#potential-uses-of-promethium-145-in-nuclear-batteries
https://www.benchchem.com/product/b1200467#potential-uses-of-promethium-145-in-nuclear-batteries
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200467?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1200467?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200467?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

